Cas no 2125957-04-0 (1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate)

• Product Name: 1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
• CAS No: 2125957-04-0
• MF: C₁₇H₂₀BrNO₄
• MW: 382.249004364014
• CID: 5738699
• PubChem ID: 130340623
• Update Time: 2023-11-10

1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2125957-04-0
• 1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
• 1-(tert-Butyl)5-ethyl3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
• SCHEMBL19255038
• 1H-Indole-1,5-dicarboxylic acid, 3-bromo-2-methyl-, 1-(1,1-dimethylethyl) 5-ethyl ester

• Inchi： 1S/C17H20BrNO4/c1-6-22-15(20)11-7-8-13-12(9-11)14(18)10(2)19(13)16(21)23-17(3,4)5/h7-9H,6H2,1-5H3
• InChI Key： PZAVNZWAXBPMQU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N(C(=O)OC(C)(C)C)C2C=CC(C(=O)OCC)=CC=21

Computed Properties

• Exact Mass: 381.05757g/mol
• Monoisotopic Mass: 381.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 458.5±55.0 °C(Predicted)